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Compound of Interest

Compound Name: Calcium iodide hydrate

Cat. No.: B7799291 Get Quote

Technical Support Center: Calcium Iodide
Hydrate
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with

calcium iodide hydrate.

Frequently Asked Questions (FAQs)
Q1: What is calcium iodide hydrate and what are its common forms?

Calcium iodide (CaI₂) is an inorganic ionic compound of calcium and iodine.[1] It is a colorless

to yellowish-white, deliquescent solid that is highly soluble in water.[2][3] It is commonly

available as a hydrate, with the formula CaI₂·xH₂O, where 'x' can range, often being a

tetrahydrate (x=4) or hexahydrate (x=6).[2][4] The anhydrous form is also available.[3]

Q2: How should I properly store calcium iodide hydrate?

Calcium iodide hydrate is sensitive to air, light, and moisture.[5] Therefore, it should be stored

in its original, tightly sealed container in a cool, dry, and well-ventilated area.[6] It is advisable to

store it under an inert gas atmosphere.[7] Keep it away from incompatible materials such as

strong oxidizing agents and acids.[5][6]

Q3: My calcium iodide hydrate has turned yellow. What does this mean and can I still use it?
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The yellow discoloration indicates that the calcium iodide has started to decompose, liberating

elemental iodine.[3][8] This decomposition is often caused by exposure to air (oxygen and

carbon dioxide), light, or moisture.[6][9] For sensitive reactions requiring high purity, using the

discolored reagent is not recommended as the presence of iodine and calcium carbonate (a

byproduct of the reaction with CO₂) can interfere with your experiment.[2] For less sensitive

applications, its use may be possible, but purification is recommended.

Q4: Is calcium iodide hydrate hazardous?

Calcium iodide hydrate may cause skin and eye irritation.[6][10] Ingestion of large amounts

can lead to gastrointestinal irritation, and chronic ingestion of iodides has been associated with

adverse effects.[9] It is important to handle it with appropriate personal protective equipment

(PPE), including gloves and safety goggles, in a well-ventilated area.[5][11]

Troubleshooting Guide
Issue 1: Poor or no reactivity in my reaction.

Question: I am not observing the expected product formation when using calcium iodide
hydrate. What could be the cause?

Answer:

Reagent Quality: The primary suspect is the quality of the calcium iodide hydrate. If it

has been improperly stored, it may have absorbed a significant amount of water, reducing

the molar quantity of the active reagent. Furthermore, decomposition into calcium

carbonate and iodine means there is less active calcium iodide available for your reaction.

[2]

Hygroscopic Nature: Calcium iodide hydrate is highly hygroscopic, meaning it readily

absorbs moisture from the air.[9][12] This can dilute the reagent and introduce water into a

moisture-sensitive reaction. Ensure you are handling the reagent in a dry environment,

such as a glovebox.

Solvent Issues: Ensure the calcium iodide hydrate is fully dissolved in your chosen

solvent. While it is highly soluble in water, ethanol, and acetone, its solubility may be

limited in other organic solvents.[3][4]
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Issue 2: Unexpected side products are being formed.

Question: My reaction is yielding unexpected byproducts. Could the calcium iodide hydrate
be the source?

Answer:

Presence of Iodine: If the reagent has decomposed, the liberated iodine, a yellow-to-

brown solid, can act as a catalyst or a reactant in various side reactions, leading to

iodinated byproducts or other unexpected compounds.[3]

Incompatible Reagents: Calcium iodide is incompatible with strong oxidizing agents and

strong acids.[5] If your reaction mixture contains such components, they may be reacting

with the calcium iodide itself.

Issue 3: The reaction mixture has an unexpected color.

Question: My reaction mixture has developed a yellow or brownish color upon adding

calcium iodide hydrate. Is this normal?

Answer: A faint yellow color might be due to the use of slightly decomposed calcium iodide
hydrate. If the color is intense or darkens significantly, it indicates a higher concentration of

free iodine, which could be a result of the decomposition of your reagent or an ongoing

reaction with other components in your mixture.[3]

Data Presentation
Table 1: Solubility of Calcium Iodide in Various Solvents
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Solvent Temperature (°C)
Solubility ( g/100 g of
solvent)

Water 0 182[13]

Water 20 209[13]

Water 100 426[13]

Methanol 20 126.1[13]

Acetone 20 89[13]

Ethanol - Soluble[2]

Experimental Protocols
Purification of Discolored Calcium Iodide Hydrate

This protocol is based on a general method for recrystallization and should be adapted to your

specific laboratory conditions and safety procedures.

Objective: To remove free iodine and other impurities from decomposed calcium iodide
hydrate.

Materials:

Discolored calcium iodide hydrate

Acetone

Diethyl ether

Schlenk flask or similar apparatus

Filter funnel and filter paper

Phosphorus pentoxide (P₂O₅) for drying

Procedure:
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Dissolve the discolored calcium iodide hydrate in a minimal amount of acetone.[4]

Once dissolved, dilute the solution with additional acetone.

Evaporate the acetone under reduced pressure. This step helps to remove volatile

impurities.

Repeat the dissolution and evaporation process twice more.[4]

After the final evaporation, recrystallize the calcium iodide from a mixture of acetone and

diethyl ether.[4]

Filter the purified crystals.

Dry the crystals under vacuum in a desiccator containing a drying agent like phosphorus

pentoxide (P₂O₅).[4]

Store the purified, anhydrous calcium iodide in a tightly sealed container under an inert

atmosphere, protected from light.[4]

Visualizations
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Reaction Issue Observed
(e.g., low yield, side products)

Inspect Calcium Iodide Hydrate

Is it yellow/brown?

Is it clumped/wet?

No

Purify by recrystallization

Yes

Dry under vacuum if appropriate

Yes

Review handling procedure
(e.g., use of glovebox)

No

Use fresh, properly stored reagent

Proceed with reaction using
purified/fresh reagent
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Caption: Troubleshooting workflow for reactions involving calcium iodide hydrate.
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(Calcium Iodide Hydrate)
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CaCO3
(Calcium Carbonate)

Reaction with CO2
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Caption: Decomposition pathway of calcium iodide hydrate upon exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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